Cas no 5346-06-5 (1-(4-bromophenyl)-3-chloro-4-(morpholin-4-yl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(4-bromophenyl)-3-chloro-4-(morpholin-4-yl)-1H-pyrrole-2,5-dione
• CAS No: 5346-06-5
• MF: C₁₄H₁₂BrClN₂O₃
• MW: 371.613681793213
• CID: 1586492
• PubChem ID: 1379067
• Update Time: 2025-04-21

1-(4-bromophenyl)-3-chloro-4-(morpholin-4-yl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-chloro-4-(morpholin-4-yl)-1H-pyrrole-2,5-dione
• SR-01000205987
• MLS001001664
• AB00081778-01
• SMR000496206
• 1-(4-bromophenyl)-3-chloro-4-(4-morpholinyl)-1H-pyrrole-2,5-dione
• HMS2820I23
• DTXSID30362461
• 5346-06-5
• 1-(4-bromophenyl)-3-chloro-4-morpholin-4-ylpyrrole-2,5-dione
• SR-01000205987-1
• CHEMBL1541950

• Inchi： 1S/C14H12BrClN2O3/c15-9-1-3-10(4-2-9)18-13(19)11(16)12(14(18)20)17-5-7-21-8-6-17/h1-4H,5-8H2
• InChI Key： UNYJPUJARUYGKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(C(=C(C1=O)N1CCOCC1)Cl)=O

Computed Properties

• Exact Mass: 369.97206
• Monoisotopic Mass: 369.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 457.2°C at 760 mmHg
• Flash Point: 230.3°C
• Refractive Index: 1.684
• PSA: 49.85